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Compound of Interest

Compound Name: 2,6,8-Trichloropurine

Cat. No.: B1237924 Get Quote

An In-depth Technical Guide to 2,6,8-
Trichloropurine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and reactive

properties of 2,6,8-trichloropurine, a key intermediate in the synthesis of a wide range of

biologically active purine derivatives.

Core Physical and Chemical Properties
2,6,8-Trichloropurine is a synthetically versatile scaffold used in the development of various

therapeutic agents, including kinase inhibitors and anticancer drugs.[1] Its utility stems from the

three chlorine atoms that can be selectively substituted.[2] The fundamental properties of this

compound are summarized below.
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Property Value Source(s)

CAS Number 2562-52-9 [3][4][5]

Molecular Formula C₅HCl₃N₄ [3][5][6][7]

Molecular Weight 223.45 g/mol [5][6][8]

Appearance White to yellow solid [4]

Boiling Point
281.8 °C at 760 mmHg

(Predicted)
[4]

Density 2.17 ± 0.1 g/cm³ (Predicted) [5]

LogP (Octanol/Water Partition

Coefficient)
1.78 - 2.4 [6][9]

Storage Temperature 2-8°C [5]

Synonyms

2,6,8-Trichloro-9H-purine,

2,6,8-Trichloro-1H-purine, NSC

23718

[3][4][5]

Synthesis and Experimental Protocols
The synthesis of 2,6,8-trichloropurine is most commonly achieved through the chlorination of

uric acid, a readily available starting material. The Traube and Fischer synthesis methods are

foundational in purine chemistry.[10][11]

A prevalent method for synthesizing 2,6,8-trichloropurine involves the reaction of uric acid

with a chlorinating agent, such as phosphorus oxychloride (POCl₃), often in the presence of a

tertiary amine like N,N-dimethylaniline or a phase-transfer catalyst.

Experimental Protocol:

Mixing Reagents: In a reaction vessel equipped for reflux and protection from moisture, uric

acid is suspended in an excess of phosphorus oxychloride.

Addition of Catalyst: A catalytic amount of N,N-dimethylaniline is added to the suspension.
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Reflux: The mixture is heated to reflux and maintained at this temperature for several hours

until the reaction is complete, which can be monitored by Thin Layer Chromatography (TLC).

Work-up: After cooling, the excess phosphorus oxychloride is carefully removed under

reduced pressure. The resulting residue is then cautiously quenched by pouring it onto

crushed ice.

Isolation: The crude 2,6,8-trichloropurine precipitates as a solid and is collected by

filtration, washed with cold water, and dried.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent.
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Caption: General workflow for the synthesis of 2,6,8-trichloropurine.
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Characterization of 2,6,8-trichloropurine typically involves chromatographic and spectroscopic

techniques.

High-Performance Liquid Chromatography (HPLC):

A reverse-phase HPLC method can be employed for purity analysis.[9]

Column: Newcrom R1 or equivalent C18 column.[9]

Mobile Phase: A gradient of acetonitrile and water, with an acidic modifier like phosphoric

acid or formic acid for Mass Spectrometry compatibility.[9]

Detection: UV detection at a wavelength of approximately 265 nm.[12]

Spectroscopic Methods:

Mass Spectrometry (MS): Electron Ionization (EI-MS) or Electrospray Ionization (ESI-MS)

can confirm the molecular weight (m/z for [M]+ ≈ 222, 224, 226 based on chlorine isotopes).

[13][14]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the purine

ring system.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show a signal for the N-H

proton, while ¹³C NMR will display signals for the carbon atoms of the purine core.

Chemical Reactivity and Applications
The chemical behavior of 2,6,8-trichloropurine is dominated by nucleophilic aromatic

substitution (SₙAr) reactions, which allows for the stepwise functionalization of the purine core.

The three chlorine atoms on the purine ring exhibit different reactivities towards nucleophiles.

This differential reactivity is crucial for the selective synthesis of polysubstituted purine

derivatives. The generally accepted order of reactivity for nucleophilic displacement is:

C6 > C2 > C8[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1237924?utm_src=pdf-body
https://sielc.com/268-trichloropurine
https://sielc.com/268-trichloropurine
https://sielc.com/268-trichloropurine
https://cdn.caymanchem.com/cdn/insert/38879.pdf
https://www.rsc.org/suppdata/c9/dt/c9dt01239g/c9dt01239g1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10965180/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2562529&Units=SI&Mask=80
https://www.benchchem.com/product/b1237924?utm_src=pdf-body
https://www.benchchem.com/product/b103035
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This selectivity allows for the controlled, stepwise introduction of different functional groups. For

example, reacting 2,6,8-trichloropurine with one equivalent of an amine at a lower

temperature will preferentially substitute the chlorine at the C6 position.[2][15] Subsequent

reactions with different nucleophiles under more forcing conditions can then target the C2 and,

finally, the C8 positions.[2]

2,6,8-Trichloropurine 6-Substituted-2,8-dichloropurineNu-1 (mild conditions) 2,6-Disubstituted-8-chloropurineNu-2 (moderate conditions) 2,6,8-Trisubstituted purineNu-3 (harsh conditions)

Click to download full resolution via product page

Caption: Stepwise nucleophilic substitution pathway of 2,6,8-trichloropurine.

Modern synthetic methods, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki,

Stille), have significantly expanded the synthetic utility of 2,6,8-trichloropurine.[1] These

reactions enable the formation of carbon-carbon bonds, allowing for the introduction of aryl,

alkenyl, and alkynyl groups at specific positions on the purine core.[1][16] This has been

instrumental in creating large libraries of novel purine analogues for drug discovery.[1]

The purine scaffold is a "privileged structure" in medicinal chemistry due to its presence in

essential biomolecules like ATP and GTP.[1] Derivatives synthesized from 2,6,8-
trichloropurine are widely investigated as:

Kinase Inhibitors: By mimicking the ATP structure, these compounds can act as competitive

inhibitors for various kinases, which are key targets in cancer therapy.[1]

Anticancer and Antiviral Agents: As purine antagonists, these molecules can interfere with

nucleic acid synthesis, thereby inhibiting the proliferation of cancer cells and viruses.[1]

Safety and Handling
2,6,8-Trichloropurine is considered a hazardous substance.

Hazards: Causes skin and serious eye irritation, and may cause respiratory irritation.[17]

Precautions: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves and eye protection.[17][18] Avoid breathing dust.[17]
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Wash hands thoroughly after handling.[17]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[5][18] The material

may be light and moisture-sensitive.[17]

Users must consult the full Safety Data Sheet (SDS) before handling this compound.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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